Cas no 181806-55-3 (4-Ethoxy-2,3-difluorobenzyl bromide)

• Product Name: 4-Ethoxy-2,3-difluorobenzyl bromide
• CAS No: 181806-55-3
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 3161385
• PubChem ID: 22913594
• Update Time: 2025-05-19

4-Ethoxy-2,3-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2,3-difluorobenzyl bromide
• MFCD09258705
• UDFOEUCJEQEAMK-UHFFFAOYSA-N
• CS-0449096
• AKOS015956789
• JS-4704
• 181806-55-3
• 4-bromomethyl-1-ethoxy-2,3-difluorobenzene
• SCHEMBL703724
• DTXSID101257304
• 1-(bromomethyl)-4-ethoxy-2,3-difluorobenzene

• MDL： MFCD09258705
• Inchi： 1S/C9H9BrF2O/c1-2-13-7-4-3-6(5-10)8(11)9(7)12/h3-4H,2,5H2,1H3
• InChI Key： UDFOEUCJEQEAMK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1F)F)OCC

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-Ethoxy-2,3-difluorobenzyl bromide

Comprehensive Overview of 4-Ethoxy-2,3-difluorobenzyl bromide (CAS No. 181806-55-3)

4-Ethoxy-2,3-difluorobenzyl bromide (CAS No. 181806-55-3) is a fluorinated organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring an ethoxy group and difluorobenzyl bromide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers often search for "4-Ethoxy-2,3-difluorobenzyl bromide synthesis" or "CAS 181806-55-3 applications," reflecting its relevance in drug discovery and material science.

The compound’s unique properties, such as its halogenated aromatic ring and ether linkage, contribute to its reactivity in cross-coupling reactions, a topic trending in organic chemistry forums. Recent studies highlight its role in developing fluorinated APIs (Active Pharmaceutical Ingredients), aligning with the growing demand for fluorine-containing drugs due to their enhanced metabolic stability. Keywords like "difluorobenzyl bromide derivatives" and "ethoxybenzyl bromide uses" are frequently queried in academic databases.

From an industrial perspective, 4-Ethoxy-2,3-difluorobenzyl bromide is pivotal in optimizing catalytic processes and green chemistry protocols. Its compatibility with palladium-catalyzed reactions makes it valuable for constructing complex molecular architectures. Environmental concerns have spurred interest in "sustainable halogenation methods," where this compound serves as a model substrate for eco-friendly bromination techniques.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing CAS 181806-55-3, ensuring purity for high-yield syntheses. Discussions on "spectral data of fluorinated benzyl bromides" are common among chemists, underscoring the need for precise structural validation. The compound’s storage stability and handling precautions are also critical, though non-hazardous alternatives are prioritized in modern labs.

In summary, 4-Ethoxy-2,3-difluorobenzyl bromide bridges fundamental research and industrial innovation, addressing contemporary challenges in medicinal chemistry and process optimization. Its multifaceted applications continue to inspire studies on "fluorine in drug design" and "benzylic bromide reactivity," cementing its importance in synthetic organic chemistry.